4-(Ethylamino)-3-iodobenzoic acid

• CAS No.: 1131588-04-9
• Molecular Formula: C9H10INO2
• Molecular Weight: 291.09 g/mol
• IUPAC Name: 4-(ethylamino)-3-iodobenzoic acid
• InChI: InChI=1S/C9H10INO2/c1-2-11-8-4-3-6(9(12)13)5-7(8)10/h3-5,11H,2H2,1H3,(H,12,13)
• InChI Key: NJUTXGGMXIKLOJ-UHFFFAOYSA-N
• SMILES: CCNC1=C(C=C(C=C1)C(=O)O)I

Description

4-(Ethylamino)-3-iodobenzoic acid is a halogenated benzoic acid derivative with an ethylamino (-NHCH₂CH₃) substituent at the 4-position and an iodine atom at the 3-position. This compound (CAS 1131588-04-9) is primarily utilized in pharmaceutical research and organic synthesis, serving as a precursor for heterocyclic compounds and bioactive molecules . Its iodine atom enables applications in radiolabeling and cross-coupling reactions, while the ethylamino group contributes to solubility in polar organic solvents.

Comparison with Similar Compounds

Comparison with Structural Analogs

Below is a systematic comparison of 4-(ethylamino)-3-iodobenzoic acid with structurally related compounds, focusing on molecular properties, reactivity, and applications.

Structural and Physicochemical Properties

Compound Name	CAS Number	Molecular Formula	Molecular Weight (Da)	logP	Key Substituents	Applications
4-(Ethylamino)-3-iodobenzoic acid	1131588-04-9	C₉H₁₁INO₂	~307*	~2.5†	-NHCH₂CH₃, -I	Radiolabeling, medicinal chemistry
4-Amino-3-iodobenzoic acid	2122-63-6	C₇H₆INO₂	263.04	1.8‡	-NH₂, -I	Intermediate for heterocycles
4-Chloro-3-iodobenzoic acid	42860-04-8	C₇H₄ClIO₂	298.47	3.1	-Cl, -I	Cross-coupling reactions
4-Azido-3-iodobenzoic acid	1216380-53-8	C₇H₄IN₃O₂	305.03	2.2	-N₃, -I	Click chemistry, bioconjugation
4-Ethoxy-3-iodobenzoic acid	82998-76-3	C₉H₉IO₃	292.07	2.76	-OCH₂CH₃, -I	Synthetic intermediate

*Estimated based on analogous compounds; †Predicted using substituent contributions; ‡Calculated from .

Key Observations:

• Substituent Effects on Acidity: The ethylamino group (-NHCH₂CH₃) is electron-donating, reducing the acidity of the benzoic acid (pKa ~4.5–5.0) compared to the electron-withdrawing chlorine in 4-chloro-3-iodobenzoic acid (pKa ~2.8–3.2) .
• Lipophilicity: The logP values reflect solubility trends. The ethylamino derivative (logP ~2.5) is less lipophilic than the ethoxy analog (logP 2.76) due to hydrogen-bonding capability of the amino group .